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Compound of Interest

Compound Name: Azido-PEG5-alcohol

Cat. No.: B605866

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides essential, immediate safety and logistical
information for the operational use and disposal of Azido-PEG5-alcohol, a bifunctional
molecule containing both an azide group and a polyethylene glycol (PEG) chain. Adherence to
these guidelines is critical to ensure laboratory safety and experimental integrity.

Chemical Identifier:

e Product Name: Azido-PEG5-alcohol

e CAS Number: 86770-68-5[1]

Hazard Identification and Precautionary Statements:

According to the Safety Data Sheet (SDS), Azido-PEG5-alcohol is classified with the following
hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation - Category 3)[1]
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The signal word for this chemical is Warning.[1] Precautionary statements advise to avoid
breathing dust, fumes, gas, mist, vapors, or spray and to wash hands thoroughly after handling.
[1] It is also advised not to eat, drink, or smoke when using this product and to use it only
outdoors or in a well-ventilated area.[1]

Personal Protective Equipment (PPE)

A stringent personal protective equipment (PPE) protocol is mandatory when handling Azido-
PEG5-alcohol and other azide-containing compounds.[2][3] The following table summarizes
the required PPE:
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Protection Type

Required PPE

Specifications & Rationale

Eye & Face Protection

Safety Goggles & Face Shield

Tightly fitting chemical splash
goggles are required at all
times. A full-face shield should
be worn over the goggles,
especially when there is a
significant risk of splashing.[2]

[4]

Hand Protection

Double-gloving is

recommended.

An inner layer of nitrile gloves
with an outer layer of heavy-
duty, chemical-resistant gloves
(e.g., Silver shield) is advised,
particularly for handling azides
of high toxicity.[2][5]

Body Protection

Flame-resistant lab coat

A flame-resistant lab coat is
the minimum requirement. For
procedures with a higher risk
of splashing or exposure, a
chemical-resistant apron or a
full-body suit should be
utilized.[2]

Respiratory Protection

Certified Chemical Fume Hood

All work with Azido-PEG5-
alcohol should be conducted in
a certified chemical fume hood
to avoid inhalation of dust or
vapors.[2] If there is a potential
for aerosol generation outside
of a fume hood, a NIOSH-
approved respirator is

required.[4]
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Fully enclosed, chemical-

) resistant shoes are mandatory.
] Fully enclosed, chemical-
Foot Protection ] Steel-toed boots are
resistant shoes
recommended for enhanced

protection.[2]

Operational Plan: Step-by-Step Handling

All procedures involving Azido-PEG5-alcohol must be conducted within a certified chemical
fume hood to minimize exposure.

1. Preparation:

» Designate a specific area within the laboratory for handling the compound.

o Ensure all necessary PPE is readily available and personnel are trained in its proper use.
o Cover the work surface with disposable plastic-backed absorbent pads.

e Have all necessary equipment and reagents prepared before introducing the compound to
the handling area.

2. Weighing and Transfer:

e Handle the solid compound within a containment system such as a ventilated balance
enclosure or a glove box.

» Use non-metallic (e.g., plastic or ceramic) spatulas and weighing boats to prevent the
formation of potentially explosive heavy metal azides.[3]

3. Experimental Use:
o Keep all containers of Azido-PEG5-alcohol tightly sealed when not in use.

e When dissolving the compound, slowly add the solvent to the solid to prevent aerosolization.

[4]
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e Avoid contact with acids, as this can lead to the formation of the highly toxic and explosive
hydrazoic acid.[3]

» Avoid using halogenated solvents, as they can form explosive organic azides.

Disposal Plan

Under no circumstances should Azido-PEG5-alcohol or solutions containing it be poured
down the drain.[5] Reaction with lead or copper pipes can lead to the formation of highly
explosive metal azide salts.[5]

1. Waste Segregation:

o All waste containing Azido-PEG5-alcohol, including contaminated PPE, weighing boats,
and absorbent pads, must be segregated from other waste streams.

2. Deactivation of Azide-Containing Solutions:

» Dilute aqueous solutions (5% or less) containing azides can be deactivated through a
reaction with nitrous acid in a chemical fume hood.[5]

e Procedure for Deactivation:

o To a three-necked flask equipped with a stirrer, dropping funnel, and an outlet to the fume
hood flue, add the aqueous solution containing no more than 5% sodium azide.

o With stirring, add a 20% aqueous solution of sodium nitrite (approximately 1.5 g of sodium
nitrite per gram of sodium azide).

o Gradually add a 20% aqueous solution of sulfuric acid until the mixture is acidic to pH
paper. Caution: The order of addition is critical. Adding acid before the nitrite will generate
poisonous and volatile hydrazoic acid (HN3).[5]

3. Final Disposal:

e Collect all deactivated azide waste into a dedicated, clearly labeled hazardous waste
container.
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e The label must clearly state "Azide Waste (Deactivated)" and list the chemical contents.

» Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department.[3]
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Caption: Workflow for the safe handling and disposal of Azido-PEG5-alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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